Cas no 60148-38-1 (3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole)
60148-38-1 structure
Product Name:3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole
CAS No:60148-38-1
MF:C8H14N2O
MW:154.209561824799
CID:951308
PubChem ID:1471884
Update Time:2024-02-29
3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolemethanamine,N,N,3,5-tetramethyl-(9CI)
- 1-(3,5-Dimethyl-1,2-oxazol-4-yl)-N,N-dimethylmethanamine
- (3,5-dimethylisoxazol-4-yl)methanamine
- (3,5-dimethylisoxazol-4-yl)methylamine
- (3,5-dimethyl-isoxazol-4-ylmethyl)-dimethyl-amine
- (dimethyl-1,2-oxazol-4-yl)methanamine
- 3,5-dimethyl-4-(N,N-dimethylaminomethyl) isoxazole
- 4-Aminomethyl-3,5-dimethylisoxazole
- 4-Isoxazolemethanamine,3,5-dimethyl-
- ACMC-1BY1Y
- C-(3,5-dimethylisoxazol-4-yl)methylamine
- C-(3,5-dimethyl-isoxazol-4-yl)-methylamine
- PubChem8666
- [(3,5-dimethyl-1,2-oxazol-4-yl)methyl]dimethylamine
- N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N,N-dimethylamine
- 3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole
-
- Inchi: 1S/C8H14N2O/c1-6-8(5-10(3)4)7(2)11-9-6/h5H2,1-4H3
- InChI Key: GRDBLQDGWPHISN-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C)=N1)CN(C)C
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3
- XLogP3: 1
3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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